Cas no 1804360-32-4 (3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804360-32-4
• MF: C₈H₄F₆N₂O₄
• MW: 306.118782997131
• CID: 4839327
• Update Time: 2025-06-11

3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6N2O4/c1-19-5-3(16(17)18)2-4(7(9,10)11)15-6(5)20-8(12,13)14/h2H,1H3
• InChI Key： HMPILGQNFOMVGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(N=1)OC(F)(F)F)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2

Additional information on 3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, also known by its CAS number CAS No. 1804360-32-4, is a highly specialized organic compound with significant applications in various fields. This pyridine derivative has garnered attention due to its unique structural features and versatile properties. The molecule incorporates multiple functional groups, including methoxy, nitro, trifluoromethoxy, and trifluoromethyl groups, which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its structure, characterized by a pyridine ring with strategically placed substituents, allows for precise control over electronic properties. The presence of electron-withdrawing groups such as nitro and trifluoromethyl enhances the molecule's stability and reactivity, making it a valuable precursor in organic synthesis.

The synthesis of 3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a multi-step process that requires meticulous control over reaction conditions. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an efficient approach to construct the desired pyridine derivative.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for developing novel herbicides or fungicides. Additionally, preliminary studies suggest that this compound may exhibit bioactivity against certain pathogens, further expanding its potential utility in medicinal chemistry.

The environmental impact of 3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has also been a subject of recent research. Investigators have assessed its biodegradability under various conditions and found that it exhibits moderate persistence in aqueous environments. This information is crucial for understanding its ecological footprint and guiding responsible use in industrial applications.

From a structural perspective, the compound's pyridine ring serves as a rigid framework that facilitates the attachment of diverse functional groups. The methoxy group at position 3 introduces electron-donating effects, while the nitro group at position 4 imparts strong electron-withdrawing characteristics. The trifluoromethoxy and trifluoromethyl groups at positions 2 and 6 further enhance the molecule's electronic complexity, making it an intriguing subject for theoretical studies.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. Quantum mechanical calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the substituents on the pyridine ring. These insights are valuable for predicting its reactivity in different chemical environments.

In conclusion, 3-Methoxy-4-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with recent research findings, positions it as a key player in the development of innovative materials and pharmaceuticals. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to make significant contributions to various scientific disciplines.